Cas no 1262001-95-5 (4-(3-Chloro-5-fluorophenyl)phenol)

• Product Name: 4-(3-Chloro-5-fluorophenyl)phenol
• CAS No: 1262001-95-5
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD18312895
• CID: 1039192
• PubChem ID: 53218606
• Update Time: 2025-06-10

4-(3-Chloro-5-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5'-fluoro-[1,1'-biphenyl]-4-ol
• 3-Chloro-5-fluoro-4'-hydroxybiphenyl
• 4-(3-CHLORO-5-FLUOROPHENYL)PHENOL
• CS-0209333
• 3'-Chloro-5'-fluoro[1,1'-biphenyl]-4-ol
• 1262001-95-5
• AKOS015907834
• DTXSID70683526
• MFCD18312895
• [1,1'-Biphenyl]-4-ol, 3'-chloro-5'-fluoro-
• BS-20410
• 4-(3-Chloro-5-fluorophenyl)phenol

• MDL： MFCD18312895
• Inchi： 1S/C12H8ClFO/c13-10-5-9(6-11(14)7-10)8-1-3-12(15)4-2-8/h1-7,15H
• InChI Key： VLCVDASHTLJLIV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(=CC=1)O)F

Computed Properties

• Exact Mass: 222.02500
• Monoisotopic Mass: 222.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.85170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro-5-fluorophenyl)phenol

Introduction to 4-(3-Chloro-5-fluorophenyl)phenol (CAS No. 1262001-95-5)

4-(3-Chloro-5-fluorophenyl)phenol, identified by its Chemical Abstracts Service Number (CAS No.) 1262001-95-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural and functional properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 4-(3-Chloro-5-fluorophenyl)phenol consists of a phenol group attached to a benzene ring, which is further substituted with a chloro and fluoro group on the 3rd and 5th positions, respectively. This specific arrangement of substituents imparts distinct chemical reactivity and biological activity, making it a subject of intense interest in synthetic chemistry and pharmacology.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(3-Chloro-5-fluorophenyl)phenol. Its structural features suggest that it may exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial activities. These properties are particularly relevant in the context of developing novel therapeutic agents to combat various diseases.

One of the most compelling aspects of 4-(3-Chloro-5-fluorophenyl)phenol is its versatility in chemical modifications. The presence of both chloro and fluoro substituents provides multiple sites for further functionalization, allowing chemists to design derivatives with tailored biological activities. This flexibility is crucial in drug discovery, where the optimization of molecular structure can significantly impact the efficacy and safety of potential therapeutic agents.

Recent studies have begun to uncover the mechanistic insights into how 4-(3-Chloro-5-fluorophenyl)phenol interacts with biological targets. For instance, research has suggested that this compound may inhibit certain enzymes involved in inflammatory pathways by binding to their active sites. Such interactions could lead to the development of new drugs that modulate inflammatory responses, which are central to many chronic diseases.

The synthesis of 4-(3-Chloro-5-fluorophenyl)phenol is another area of active investigation. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions, including chlorination, fluorination, and coupling reactions, which highlight the compound's complexity and the sophistication required in its preparation.

In addition to its potential therapeutic applications, 4-(3-Chloro-5-fluorophenyl)phenol has shown promise in material science. Its unique chemical properties make it suitable for use in the development of advanced materials with specific functionalities. For example, it could be incorporated into polymers or coatings to enhance their durability or reactivity.

The regulatory landscape for compounds like 4-(3-Chloro-5-fluorophenyl)phenol is also an important consideration. While not classified as a hazardous or controlled substance, it is subject to standard regulatory requirements for chemical substances used in research and industry. Compliance with these regulations ensures that the compound can be safely handled and studied without compromising ethical or safety standards.

The future prospects for 4-(3-Chloro-5-fluorophenyl)phenol are vast. Ongoing research continues to reveal new applications and insights into its properties. As our understanding of its mechanisms of action grows, so too does its potential as a lead compound for new drugs or advanced materials. The intersection of synthetic chemistry, pharmacology, and material science ensures that this compound will remain a topic of significant interest for years to come.